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Compound of Interest

Tert-butyl 4-

Compound Name: (aminomethyl)cyclohexanecarboxy
late

CAS No.: 215120-70-0

Cat. No.: B12999874

Get Quote

Executive Summary & Chemical Identity

Tert-butyl 4-(aminomethyl)cyclohexanecarboxylate is a bifunctional cyclohexane scaffold

featuring a primary amine (nucleophile) and a tert-butyl ester (acid-labile protecting group).[1] It
is a critical "linker" molecule used to introduce the trans-4-(aminomethyl)cyclohexanecarboxylic
acid (Tranexamic acid) motif into drug candidates while maintaining orthogonal protection.[1]

Unlike its commercially ubiquitous parent (Tranexamic acid) or the reverse-protected analog
(Boc-amine/Free acid), this specific derivative is often synthesized in situ or supplied as a salt
(HCI/TFA) due to the inherent reactivity of the free amine with atmospheric CO2.[1]

Substance ldentification
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Parameter

Data

Chemical Name

Tert-butyl 4-

(aminomethyl)cyclohexanecarboxylate

Common Synonyms

4-(Aminomethyl)cyclohexanecarboxylic acid

tert-butyl ester; t-Butyl Tranexamate

CAS Number

Not widely listed (Parent Acid: 1197-18-8; Boc-
Amine Analog: 130309-46-5)

Molecular Formula

C12H23NO2

Molecular Weight

213.32 g/mol (Free Base)

Structure

Cyclohexane ring substituted at C1 with -
COOC(CHs)3 and at C4 with -CHzNH:2

Stereochemistry

Typically trans-1,4 (thermodynamically preferred

and bioactive isomer)

Physicochemical Profile (Predicted)

Property

Value | Characteristic

Note

Physical State

Colorless oil or low-melting
solid (Free Base); White solid
(HCI salt)

Free base is hygroscopic and
absorbs CO:2.[1]

Likely decomposes before

Boiling Point ~280°C (Predicted) .
boiling.
_ Highly basic; forms stable
pKa (Amine) ~10.5
salts.
Moderate lipophilicity due to t-
LogP ~2.3 Pop Y
butyl group.
B Soluble in DCM, EtOAc, Insoluble in water (Free Base);
Solubility

MeOH.[1]

Soluble (Salt).

Hazard Identification & Risk Mitigation (GHS)
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As a primary amine, this compound exhibits significant basicity and nucleophilicity.[1] The
following classification is derived from Structure-Activity Relationship (SAR) analysis of
analogous cyclohexylamines.

GHS Classification[1]

e Skin Corrosion/Irritation: Category 2 (Causes skin irritation)[1]
o Serious Eye Damage/Eye Irritation: Category 2A (Causes serious eye irritation)[1]

o Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory
irritation)[1][2]

Signal Word: WARNING
Hazard Statements

e H315: Causes skin irritation.[3][4]
o H319: Causes serious eye irritation.[2][3]

o H335: May cause respiratory irritation.[3][4]

Precautionary Statements (Scientific Context)

e P264: Wash hands thoroughly after handling. Rationale: Amines can penetrate the stratum
corneum.[1]

» P280: Wear protective gloves/eye protection. Rationale: High pH of the amine can cause
corneal opacity.[1]

e P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses.[2] Rationale: Immediate dilution is critical to prevent alkaline burns.[1]

Handling & Storage: The "Self-Validating" Protocol

To ensure scientific integrity, handling protocols must account for the compound's specific
instabilities: Carbonate Formation (Amine) and Acid Hydrolysis (Ester).
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The "Carbonate Trap" (Atmospheric Instability)

Free primary amines readily react with atmospheric CO:z to form carbamic acid salts
(carbamates), appearing as a white crust on the oil.[1]

o Protocol: Always handle the free base under an inert atmosphere (Nitrogen or Argon).

 Validation: If the clear oil turns cloudy upon exposure to air, it has absorbed CO:.[1] Repurify
by dissolving in DCM and washing with basic brine (NaOH/NaCl).

The "Acid Trap" (Ester Lability)

The tert-butyl ester is designed to be acid-labile.[1] It cleaves in the presence of strong acids
(TFA, HCI) to yield the carboxylic acid and isobutylene gas.[1]

e Protocol: Avoid acidic glassware cleaning solutions (e.g., chromic acid residues).[1] Do not
use acidic drying agents (e.g., unneutralized silica gel) for purification without 1%
Triethylamine (TEA) doping.[1]

 Validation: Monitor by TLC. If a baseline spot (carboxylic acid) appears during storage, acid
hydrolysis has occurred.[1]

Storage Specifications

o Temperature: 2—-8°C (Refrigerate).
o Atmosphere: Argon backfill required.[5]

» Container: Amber glass with Teflon-lined cap (prevent leaching from plasticizers).

Emergency Response Workflow

This workflow integrates chemical knowledge with safety procedures.[4][6]
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Exposure Incident

Identify Exposure Type

Skin Contact Eye Contact Inhalation
(Basic Irritation) (Corneal Risk) (Resp. Irritation)

Irrigate immediately Move to Fresh Air
Remove Contacts Support Breathing
Seek Ophthalmologist Monitor for Edema

Flush with Water (15 min)

Do NOT use Vinegar (Exothermic)

Click to download full resolution via product page

Figure 1: Emergency Response Decision Tree highlighting the specific prohibition of acidic
neutralization on skin due to exothermic reaction risks.

Synthetic Utility & Application Science

For the drug development professional, the value of Tert-butyl 4-
(aminomethyl)cyclohexanecarboxylate lies in its Orthogonality.[1] It allows for modification of
the amine without affecting the carboxylic acid, which is protected as a bulky, base-stable tert-
butyl ester.[1][7]

Orthogonal Protection Strategy

This molecule is the "inverse" of the common Boc-protected amino acid.[1]
e« Common Route: Boc-Amine / Free Acid — Couples to Amines.

¢ This Route: Free Amine / t-Butyl Ester — Couples to Carboxylic Acids.

Experimental Workflow: Amide Coupling
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» Activation: Activate the partner Carboxylic Acid (R-COOH) using HATU/DIPEA in DMF.
« Addition: Add Tert-butyl 4-(aminomethyl)cyclohexanecarboxylate (1.0 equiv).
e Reaction: Stir at RT for 2—4 hours.
o Note: The t-butyl ester is stable to HATU/DIPEA (Basic conditions).[1]
e Workup: Dilute with EtOAc, wash with NaHCOs (sat) and Brine.

o Deprotection (Optional): Treat the resulting intermediate with TFA/DCM (1:1) to remove the t-
butyl group and unveil the carboxylic acid for further elaboration.[1][7]

Tert-butyl 4-(aminomethyl)
cyclohexanecarboxylate
(H2N-Linker-COOtBu) —a Amine reacts
Coupling Reaction Ester stable Protected Conjugate Cleaves t-Butyl Acid Hydrolysis Reveals Acid Final Drug Scaffold
> (HATU/Base) gl (R-CONH-Linker-COOtBU) (TFA or HCl) (R-CONH-Linker-COOH)

Partner Acid
(R-COOH)

Click to download full resolution via product page

Figure 2: Orthogonal protection strategy demonstrating the utility of the t-butyl ester in multi-
step synthesis.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12999874?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

